(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H12Br2ClN3O4/c1-2-28-17-10(6-12(19)7-14(17)20)5-11(9-22)18(25)23-16-4-3-13(24(26)27)8-15(16)21/h3-8H,2H2,1H3,(H,23,25)/b11-5+
• InChI Key: RNUXLCQYLUPLKA-VZUCSPMQSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)Br)C=C(C#N)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Br)Br)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C18H12Br2ClN3O4
• Molecular Weight: 529.6 g/mol
• CAS No.: 522656-40-2

Description

The compound “(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide” is a structurally complex enamide derivative characterized by multiple functional groups. Its E-configuration denotes the spatial arrangement of substituents around the central double bond. Key features include:

• Aromatic substituents: A 2-chloro-4-nitrophenyl group (electron-withdrawing) and a 3,5-dibromo-2-ethoxyphenyl group (bulky, halogenated).
• Electron-deficient core: The cyano group and conjugated enamide system likely enhance reactivity and intermolecular interactions.
• Potential biological relevance: Such compounds are often explored as kinase inhibitors or antimicrobial agents due to their nitro and halogen substituents.

Structural determination tools like SHELX programs (e.g., SHELXL for refinement) are critical for resolving its crystal packing and hydrogen-bonding patterns .

Biological Activity

(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide is a synthetic compound with potential biological activity, particularly in the field of medicinal chemistry. The compound's structure suggests various interactions at the molecular level that could lead to significant pharmacological effects.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C20H17Br2ClN4O2
Molecular Weight	487.19 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
LogP	Not specified

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets. The presence of the chloro and nitro groups enhances its electrophilic nature, which may facilitate interactions with nucleophiles in biological systems, potentially leading to inhibition of key enzymes or receptors involved in various diseases.

Biological Activity

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

• Anticancer Activity : Compounds containing nitrophenyl and cyano groups have shown promise as anticancer agents by inducing apoptosis in cancer cells and inhibiting tumor growth through various mechanisms such as cell cycle arrest and modulation of signaling pathways .
• Antimicrobial Properties : Some derivatives have demonstrated antimicrobial activity against various pathogens, suggesting potential applications in treating infections .
• Enzyme Inhibition : The compound may act as an inhibitor for enzymes like acetylcholinesterase, which is crucial for neurotransmission. This inhibition can lead to increased levels of acetylcholine, enhancing synaptic transmission and potentially aiding in conditions like Alzheimer's disease .

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of similar compounds, revealing that they could significantly reduce the viability of several cancer cell lines, including breast and prostate cancer cells. The mechanism was linked to the induction of oxidative stress and subsequent apoptosis .

Case Study 2: Enzyme Inhibition

Another research effort focused on enzyme inhibition, where derivatives similar to (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide were tested against acetylcholinesterase. Results indicated potent inhibition with IC50 values in the low micromolar range, suggesting significant therapeutic potential for neurological disorders .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies highlight that modifications to the functional groups can significantly alter the biological activity of compounds. For instance:

• Nitro Groups : Increase electron-withdrawing capacity, enhancing cytotoxicity.
• Bromo Substituents : Influence lipophilicity and cellular uptake.

These findings suggest that careful tuning of substituents can optimize therapeutic efficacy.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds similar to (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide exhibit promising anticancer properties. For instance, derivatives of nitrophenyl compounds have been studied for their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Mechanism of Action
The compound's structure suggests potential interactions with biological targets such as enzymes involved in cancer metabolism or signaling pathways. The presence of the cyano group and the dibromo substituents may enhance its reactivity and selectivity towards specific cancer cells, making it a candidate for further development as an anticancer agent.

Pesticide Development

Insecticidal Properties
Compounds with similar structures have been explored for their insecticidal properties. The incorporation of halogen atoms like chlorine and bromine can significantly influence the biological activity against pests. Research shows that such compounds can disrupt the nervous system of insects, leading to effective pest control strategies.

Case Study: Synthesis and Efficacy Testing
A study conducted on structurally analogous compounds demonstrated that modifications in halogenation patterns could enhance insecticidal efficacy while reducing toxicity to non-target organisms. This highlights the potential of (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide in developing safer and more effective agricultural chemicals.

Material Science

Polymeric Applications
The compound's unique chemical structure allows it to be incorporated into polymer matrices, potentially enhancing their thermal stability and mechanical properties. Research into polymer composites has shown that incorporating nitro-substituted phenyl compounds can improve the material's resistance to degradation under environmental stressors.

Case Study: Composite Materials
In a recent study, a composite material was developed using (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide as a modifier. The resulting material exhibited enhanced mechanical strength and thermal stability compared to conventional polymers, suggesting its viability for use in high-performance applications.

Analytical Chemistry

Chromatographic Applications
The compound can be utilized as a standard in chromatographic methods for analyzing complex mixtures due to its distinct chemical properties. Its unique structure allows for effective separation and identification using techniques such as HPLC (High Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry).

Summary Table of Applications

Application Area	Description	Potential Benefits
Medicinal Chemistry	Anticancer activity through apoptosis induction	Targeted therapy with reduced side effects
Pesticide Development	Insecticidal properties disrupting insect nervous systems	Effective pest control with lower toxicity
Material Science	Enhancing polymer matrices for improved stability	High-performance materials for various applications
Analytical Chemistry	Standard in chromatographic analysis	Reliable identification and quantification of compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to the prop-2-enamide family, which shares a common α,β-unsaturated carbonyl scaffold. Below is a comparative analysis with structurally related compounds (Table 1):

Table 1: Key Structural and Functional Comparisons

Compound Name / ID (if available)	Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	2-Cl, 4-NO₂; 3,5-Br, 2-OEt	~540.6	High halogen content; nitro group enhances electrophilicity.
(2E)-2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide [Ref: ]	3-OEt; 2-methyl-4-nitrophenyl attached to furan	~461.5	Furan ring introduces π-π stacking potential; lower halogen content.
4-cyano-2-iodo-6-nitrophenyl methyl carbonate [Ref: ]	4-CN, 2-I, 6-NO₂; methyl carbonate	~368.1	Iodo substituent for heavy-atom effects; carbonate ester alters solubility.

Key Findings

Electron-Withdrawing Groups (EWGs): The target compound’s nitro and cyano groups enhance electrophilicity compared to analogues like 4-cyano-2-iodo-6-nitrophenyl methyl carbonate, which lacks conjugated double bonds . Halogen substituents (Br, Cl) in the target compound may improve binding to hydrophobic pockets in proteins, a feature absent in non-halogenated analogues.

Hydrogen-Bonding Patterns: The ethoxy group in the target compound and analogues (e.g., 3-ethoxyphenyl derivatives) can act as hydrogen-bond acceptors, influencing crystal packing . Graph set analysis (as per Etter’s rules) would predict R₂²(8) motifs for nitro-cyano interactions, but experimental validation is lacking .

Crystallographic Challenges :

• Heavy atoms (Br, I) complicate refinement due to increased electron density, requiring robust software like SHELXL . For example, 1,1-Cyclobutanedicarboxamide derivatives with tribromophenyl groups () show similar challenges .

Biological Activity Trends :

• While direct data is unavailable, analogues like N-[(1S)-1-carboxy-3-phenylpropyl]-L-alanyl-N-(2,3-dihydro-1H-inden-2-yl)glycine () suggest that bulky aromatic groups improve metabolic stability but reduce solubility—a trade-off relevant to the target compound .

Gaps and Limitations

• No direct pharmacological or crystallographic data for the target compound exists in the provided evidence.
• Comparisons rely on structural extrapolation and general trends in prop-2-enamide chemistry.

Q & A

Q. What synthetic methodologies are recommended for preparing (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-2-ethoxyphenyl)prop-2-enamide, and how can reaction conditions be optimized?

• Methodological Answer : A two-step approach is typical:

Esterification : React 2-chloro-4-nitroaniline with a cyanoacetylating agent (e.g., cyanoacetic acid) under acidic conditions.

Knoevenagel Condensation : Couple the intermediate with 3,5-dibromo-2-ethoxybenzaldehyde using a base catalyst (e.g., piperidine) in ethanol or DMF under reflux .

• Optimization : Use Design of Experiments (DoE) to systematically vary parameters (temperature, catalyst loading, solvent polarity). Statistical modeling (e.g., response surface methodology) can identify optimal conditions for yield and purity .

Q. Which spectroscopic and crystallographic techniques are essential for structural confirmation?

• Methodological Answer :

• NMR Spectroscopy : $^1$H/$^{13}$C NMR to confirm substituent connectivity and stereochemistry (e.g., E-configuration via coupling constants).
• X-ray Crystallography : Single-crystal diffraction resolves spatial arrangement. Use SHELXL for refinement, ensuring hydrogen atom placement matches electron density maps .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular formula via exact mass .

Advanced Research Questions

Q. How can crystallographic data contradictions (e.g., hydrogen bonding inconsistencies or packing defects) be resolved for this compound?

• Methodological Answer :

• Validation Tools : Use checkCIF/PLATON to flag outliers in bond lengths, angles, or displacement parameters .
• Hydrogen Bond Analysis : Apply graph set analysis (e.g., Etter’s formalism) to categorize motifs (e.g., $\text{R}_2^2(8)$ rings) and correlate with packing efficiency. Discrepancies may arise from solvent inclusion or polymorphism .
• Refinement Strategies : Employ twin refinement in SHELXL for cases of pseudo-merohedral twinning .

Q. What strategies mitigate electronic effects of substituents (e.g., nitro, bromo) during synthesis or functionalization?

• Methodological Answer :

• Electron-Withdrawing Groups (EWGs) : The nitro group deactivates the aryl ring, requiring electrophilic substitutions under strongly activating conditions (e.g., nitration via mixed acid at elevated temperatures).
• Steric Hindrance : Bromine substituents at 3,5-positions necessitate bulky base catalysts (e.g., DBU) to prevent undesired side reactions during coupling steps .
• Computational Modeling : DFT calculations (e.g., Fukui indices) predict reactive sites and guide regioselective modifications .

Q. How can researchers design experiments to analyze structure-activity relationships (SAR) for this compound’s bioactivity?

• Methodological Answer :

• Analog Synthesis : Systematically modify substituents (e.g., replace ethoxy with methoxy, vary bromine positions) and assess biological activity changes.
• Crystallographic Correlations : Overlay X-ray structures of analogs to identify conserved hydrogen-bonding or π-stacking interactions critical for target binding .
• Statistical Analysis : Multivariate regression links electronic descriptors (Hammett σ) or steric parameters (Taft $E_s$) with activity trends .

Data Contradiction Analysis

Q. How should researchers address discrepancies between computational and experimental vibrational spectra (e.g., IR frequencies)?

• Methodological Answer :

• Basis Set Selection : Use hybrid functionals (e.g., B3LYP/6-311+G(d,p)) for DFT calculations to improve accuracy.
• Solvent Effects : Include implicit solvent models (e.g., PCM) in simulations, as experimental IR often reflects solvated states.
• Experimental Artifacts : Check for moisture absorption (hydroxyl peaks in IR) or crystallinity differences (amorphous vs. crystalline samples) .

Methodological Tables

Technique	Application	Key Parameters	References
X-ray Crystallography	Absolute configuration determination	$R_{\text{int}} < 0.05$, CC ≥ 0.95
DoE Optimization	Reaction yield maximization	Central composite design, α = 1.414
Graph Set Analysis	Hydrogen-bond network characterization	$\text{D}_n^m(a)$, $\text{C}_n^m(b)$